Cas no 2169507-48-4 (7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine)

• Product Name: 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine
• CAS No: 2169507-48-4
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 5066000
• Update Time: 2026-03-01

7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine
• 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C7H7BrN2/c8-7-6-5(1-3-9-6)2-4-10-7/h2,4,9H,1,3H2
• InChI Key： FJJAZBCXWZXONF-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=1)CCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Additional information on 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine

7-Bromo-1H,2H,3H-Pyrrolo[2,3-c]Pyridine: A Comprehensive Overview

7-Bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine, also known by its CAS number CAS 2169507-48-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining a pyrrole and a pyridine ring. The presence of a bromine atom at the 7-position introduces unique electronic and structural properties that make it highly versatile for various applications.

The molecular structure of 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine is characterized by a fused bicyclic system consisting of a pyrrole ring (five-membered) and a pyridine ring (six-membered). The bromine substitution at the 7-position plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern enhances the compound's reactivity in certain chemical transformations and influences its photophysical properties, making it an attractive candidate for applications in optoelectronics and sensor technologies.

Recent studies have explored the synthesis of 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine through various routes. One prominent method involves the cyclocondensation of o-aminophenol derivatives with α,β-unsaturated carbonyl compounds under thermal or catalytic conditions. This approach not only provides a straightforward pathway to the target compound but also allows for further functionalization to tailor its properties for specific applications.

In terms of applications, 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine has shown promise in several areas:

• Pharmaceuticals: The compound's unique electronic properties make it a potential candidate for drug discovery programs targeting various diseases. Recent research has highlighted its ability to modulate specific biological pathways relevant to cancer and neurodegenerative disorders.
• Materials Science: Due to its conjugated π-system and bromine substitution, this compound exhibits strong fluorescence properties. This makes it suitable for applications in organic light-emitting diodes (OLEDs) and fluorescent sensors.
• Catalysis: The bromine atom in CAS 2169507-48-4 can act as a directing group in catalytic processes. Recent studies have demonstrated its utility as a catalyst in cross-coupling reactions and other organic transformations.

The versatility of 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine is further underscored by its role as an intermediate in the synthesis of more complex heterocyclic compounds. Its ability to undergo various functional group transformations enables chemists to design molecules with tailored properties for diverse applications.

In conclusion, CAS 2169507-48-4, or 7-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine, stands out as a valuable compound with significant potential across multiple disciplines. Its unique structure and functional properties continue to drive innovative research and development efforts in academia and industry alike.